Cas no 22695-02-9 (Propanoic acid,3,3'-thiobis-, 1,1'-bis(2-methylpropyl) ester)

Propanoic acid,3,3'-thiobis-, 1,1'-bis(2-methylpropyl) ester structure
22695-02-9 structure
Product Name:Propanoic acid,3,3'-thiobis-, 1,1'-bis(2-methylpropyl) ester
CAS No:22695-02-9
MF:C14H26O4S
MW:290.418843746185
CID:275284
PubChem ID:89794
Update Time:2025-04-19

Propanoic acid,3,3'-thiobis-, 1,1'-bis(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3,3'-thiobis-, 1,1'-bis(2-methylpropyl) ester
    • bis(2-methylpropyl) 3,3'-sulfanediyldipropanoate
    • Bis(2-methylpropyl) 3,3'-thiobispropionate
    • Diisobutyl 3,3'-thiodipropionate
    • Propanoic acid, 3,3'-thiobis-, bis(2-methylpropyl) ester
    • EINECS 245-160-4
    • DTXSID1066819
    • Propanoic acid, 3,3'-thiobis-, 1,1'-bis(2-methylpropyl) ester
    • NS00027240
    • 22695-02-9
    • 2-methylpropyl 3-[3-(2-methylpropoxy)-3-oxopropyl]sulfanylpropanoate
    • SCHEMBL5014586
    • Inchi: 1S/C14H26O4S/c1-11(2)9-17-13(15)5-7-19-8-6-14(16)18-10-12(3)4/h11-12H,5-10H2,1-4H3
    • InChI Key: IVXXVLUDEOIOKF-UHFFFAOYSA-N
    • SMILES: S(CCC(=O)OCC(C)C)CCC(=O)OCC(C)C

Computed Properties

  • Exact Mass: 290.15528
  • Monoisotopic Mass: 290.155
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 12
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 77.9Ų

Experimental Properties

  • Density: 1.032
  • Boiling Point: 368.1°Cat760mmHg
  • Flash Point: 163°C
  • Refractive Index: 1.469
  • PSA: 52.6

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